Cas no 1221278-95-0 (Imidazo[1,2-a]pyrazine-2-carbaldehyde,5,6,7,8-tetrahydro-)

• Product Name: Imidazo[1,2-a]pyrazine-2-carbaldehyde,5,6,7,8-tetrahydro-
• CAS No: 1221278-95-0
• MF: C₇H₉N₃O
• MW: 151.165860891342
• CID: 5250639
• Update Time: 2025-10-30

Imidazo[1,2-a]pyrazine-2-carbaldehyde,5,6,7,8-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• imidazo[1,2-a]pyrazine-2-carbaldehyde,5,6,7,8-tetrahydro-
• IMidazo[1,2-a]pyrazine-2-carboxaldehyde, 5,6,7,8-tetrahydro-
• Imidazo[1,2-a]pyrazine-2-carbaldehyde,5,6,7,8-tetrahydro-

• Inchi： 1S/C7H9N3O/c11-5-6-4-10-2-1-8-3-7(10)9-6/h4-5,8H,1-3H2
• InChI Key： BAPZBJIGRYPMHT-UHFFFAOYSA-N
• SMILES： O=CC1=CN2C(CNCC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• XLogP3: -1.1
• Topological Polar Surface Area: 46.9

Additional information on Imidazo[1,2-a]pyrazine-2-carbaldehyde,5,6,7,8-tetrahydro-

Introduction to Imidazo[1,2-a]pyrazine-2-carbaldehyde, 5,6,7,8-tetrahydro- (CAS No. 1221278-95-0)

Imidazo[1,2-a]pyrazine-2-carbaldehyde, 5,6,7,8-tetrahydro- (CAS No. 1221278-95-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyrazines and is characterized by its unique structural features and potential biological activities. The compound's chemical structure includes a tetrahydroimidazopyrazine core with a carbaldehyde functional group, making it an interesting candidate for various applications in drug discovery and development.

The chemical formula of Imidazo[1,2-a]pyrazine-2-carbaldehyde, 5,6,7,8-tetrahydro- is C₁₀H₁₃N₃O. Its molecular weight is approximately 187.23 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions involving the condensation of appropriate precursors and subsequent functional group modifications. The synthesis process can be optimized to achieve high yields and purity levels, which are crucial for its use in research and development.

In recent years, there has been a growing interest in the biological activities of imidazopyrazine derivatives due to their potential therapeutic applications. Studies have shown that compounds like Imidazo[1,2-a]pyrazine-2-carbaldehyde, 5,6,7,8-tetrahydro- exhibit a range of biological properties, including anti-inflammatory, antiviral, and anticancer activities. These properties are attributed to the compound's ability to interact with specific biological targets and modulate cellular processes.

Anti-inflammatory Activity: Research has demonstrated that Imidazo[1,2-a]pyrazine-2-carbaldehyde, 5,6,7,8-tetrahydro- possesses potent anti-inflammatory effects. In vitro studies have shown that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This makes it a promising candidate for the development of new anti-inflammatory drugs for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Antiviral Activity: Another area of interest is the antiviral potential of Imidazo[1,2-a]pyrazine-2-carbaldehyde, 5,6,7,8-tetrahydro-. Studies have indicated that the compound can inhibit the replication of various viruses by interfering with key viral enzymes or host cell pathways. For example, it has been shown to exhibit activity against herpes simplex virus (HSV) and human immunodeficiency virus (HIV). This antiviral activity suggests its potential use in developing new antiviral therapies.

Anticancer Activity: The anticancer properties of Imidazo[1,2-a]pyrazine-2-carbaldehyde, 5,6,7,8-tetrahydro- have also been explored. In vitro studies have demonstrated that the compound can induce apoptosis in cancer cells and inhibit tumor growth. Mechanistic studies have revealed that it can target multiple signaling pathways involved in cancer progression, such as the PI3K/Akt and MAPK pathways. These findings highlight its potential as a lead compound for the development of new anticancer drugs.

Beyond its direct biological activities, Imidazo[1,2-a]pyrazine-2-carbaldehyde, 5,6,7,8-tetrahydro- has also been used as a building block in the synthesis of more complex molecules with enhanced pharmacological properties. For example, it can be modified through derivatization to introduce additional functional groups or linkers that improve its solubility, stability, or target specificity. This flexibility in chemical modification makes it an attractive starting point for drug design and optimization.

In conclusion, Imidazo[1,2-a]pyrazine-2-carbaldehyde, 5,6,7,8-tetrahydro- (CAS No. 1221278-95-0) is a promising organic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an important molecule for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.